5-(1-(Cyclohexylsulfonyl)azetidin-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-(1-cyclohexylsulfonylazetidin-3-yl)-3-pyrazin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C15H19N5O3S/c21-24(22,12-4-2-1-3-5-12)20-9-11(10-20)15-18-14(19-23-15)13-8-16-6-7-17-13/h6-8,11-12H,1-5,9-10H2
• InChI Key: OLCAPRGSUMFYAA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)S(=O)(=O)N2CC(C2)C3=NC(=NO3)C4=NC=CN=C4
• Molecular Formula: C15H19N5O3S
• Molecular Weight: 349.4 g/mol

Description

5-(1-(Cyclohexylsulfonyl)azetidin-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research. It is a heterocyclic compound that contains a sulfonyl group, an azetidinyl group, a pyrazinyl group, and an oxadiazole group. This compound has shown promising results in various research areas, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Antimicrobial Activity

Sulfone-linked bis heterocycles, including structures similar to the specified compound, have been synthesized and evaluated for their antimicrobial efficacy. These compounds have shown promising antibacterial and antifungal activities. For instance, certain derivatives exhibit comparable antibacterial activity against Pseudomonas aeruginosa and antifungal activity against Penicillium chrysogenum when compared to known antimicrobials like chloramphenicol and ketoconazole (Muralikrishna et al., 2012). Another study highlighted the synthesis of novel sulfone-linked bis heterocycles demonstrating pronounced antimicrobial activity, underscoring the potential for these compounds in combating microbial infections (Padmavathi et al., 2008).

Cytotoxic Activity

The cytotoxic potential of these compounds has also been explored, with certain derivatives showing appreciable activity against cancer cell lines such as A549 lung carcinoma cells. This indicates a potential avenue for the development of new anticancer therapies (Swapna et al., 2013).

Antitubercular and Antifungal Agents

Further research into the application of sulfone-linked bis heterocycles has explored their potential as antitubercular and antifungal agents. Molecular docking studies and antimicrobial evaluations have been conducted, indicating good activity against various pathogens, including Mycobacterium tuberculosis (Shingare et al., 2022). This suggests their usefulness in addressing diseases caused by these microorganisms.

Pharmacological Potential

The structural complexity and versatility of these compounds allow for a broad range of pharmacological applications, including the inhibition of enzymes such as cyclooxygenase-2 (COX-2), which is implicated in inflammation and cancer. The synthesis and evaluation of derivatives for COX-2 inhibition have highlighted potential therapeutic benefits (Penning et al., 1997).